N-(1-Methyl-3-phenylpropyl)valeramide
Overview
Description
“N-(1-Methyl-3-phenylpropyl)valeramide” is a biochemical used for proteomics research . It has a molecular formula of C15H23NO and a molecular weight of 233.36 g/mol .
Physical And Chemical Properties Analysis
“N-(1-Methyl-3-phenylpropyl)valeramide” has a molecular weight of 233.35 g/mol . Other physical and chemical properties like melting point, boiling point, and density are not available in the resources.Scientific Research Applications
Supramolecular Complex Formation
“N-(4-phenylbutan-2-yl)pentanamide” has been used in the formation of supramolecular complexes with β-cyclodextrin . This technique is used to improve the aqueous solubility, dissolution rate, and bioavailability of poorly water-soluble drugs .
Dopamine D3 Receptor Ligands
The compound has been used in the design and synthesis of selective dopamine D3 receptor ligands . These ligands have potential therapeutic applications in the treatment of substance use disorders, including cocaine use disorder .
Proteomics Research
“N-(1-Methyl-3-phenylpropyl)valeramide” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions.
Pharmaceutical Applications
“N-(1-Methyl-3-phenylpropyl)-n-valeramide” is available for purchase from biochemical suppliers, suggesting its use in various pharmaceutical applications .
Chemical Research
“N-(1-Methyl-3-phenylpropyl)-n-valeramide” is used in chemical research, including the synthesis of new compounds and the study of chemical reactions .
Biochemical Research
“N-(1-Methyl-3-phenylpropyl)-n-valeramide” is used in biochemical research . This includes the study of biological processes at the molecular level, such as metabolic pathways, gene expression, and cell signaling.
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of compounds like N-(4-phenylbutan-2-yl)pentanamide . These factors can include pH, temperature, presence of other molecules, and the specific characteristics of the biological environment where the compound is active.
properties
IUPAC Name |
N-(4-phenylbutan-2-yl)pentanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO/c1-3-4-10-15(17)16-13(2)11-12-14-8-6-5-7-9-14/h5-9,13H,3-4,10-12H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PLWKOZGQPUWQNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC(C)CCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00405298 |
Source
|
| Record name | N-(1-Methyl-3-phenylpropyl)valeramide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00405298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-Methyl-3-phenylpropyl)valeramide | |
CAS RN |
143086-32-2 |
Source
|
| Record name | N-(1-Methyl-3-phenylpropyl)valeramide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00405298 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[4-(Oxan-2-yloxy)phenyl]pteridine-2,4,7-triamine](/img/structure/B126471.png)
![2-Oxo-1,4-dihydropyrrolo[1,2-a]benzimidazole-3-carbonitrile](/img/structure/B126485.png)
